Cas no 587869-82-7 (Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-)

• Product name: Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-
• CAS No: 587869-82-7
• MF: C₁₉H₃₆O₂Cl₂
• MW: 367.394
• CID: 4051746
• PubChem ID: 101244204

Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel- Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 11,12-dichloro-, methyl ester, (11R,12R)-rel-
• 587869-82-7
• rel-Methyl (11R,12R)-11,12-dichlorooctadecanoate
• DTXSID801238587

• Inchi： InChI=1S/C19H36Cl2O2/c1-3-4-5-11-14-17(20)18(21)15-12-9-7-6-8-10-13-16-19(22)23-2/h17-18H,3-16H2,1-2H3/t17-,18-/m0/s1
• InChI Key： OPGNWNDLQVCMNL-ROUUACIJSA-N

Computed Properties

• Exact Mass: 366.2092358Da
• Monoisotopic Mass: 366.2092358Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 8